Cas no 30984-28-2 (1,1,1-Trifluoro-5-methylhexane-2,4-dione)

1,1,1-Trifluoro-5-methylhexane-2,4-dione structure
30984-28-2 structure
Product Name:1,1,1-Trifluoro-5-methylhexane-2,4-dione
CAS No:30984-28-2
MF:C7H9F3O2
MW:182.140372991562
MDL:MFCD00045106
CID:306056
PubChem ID:160191
Update Time:2025-04-19

1,1,1-Trifluoro-5-methylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-Trifluoro-5-methyl-2,4-hexanedione
    • 2,4-Hexanedione,1,1,1-trifluoro-5-methyl-
    • 5-METHYL-1,1,1-TRIFLUORO-2,4-HEXANEDIONE
    • 1,1,1-trifluoro-5-methyl-4-hexanedione
    • 1,1,1-trifluoro-5-methyl-hexane-2,4-dione
    • 1-trifluoro-5-Methylhexane-2
    • 2,4-Dioxo-5-methyl-1,1,1-trifluorohexane
    • 5-Methyl-1,1,1-trifluorohexane-2,4-dione
    • 1,1,1-trifluoro-5-methylhexane-2,4-dione
    • 1,1,1-trifluoro-5-methyl-2,4-hexadione
    • FT-0605948
    • MFCD00045106
    • (Trifluoroacetyl)isobutyrylmethane
    • 1,1,1-Trifluoro-5-methyl-2,4-hexanedione, AldrichCPR
    • NS00050641
    • EN300-202051
    • 30984-28-2
    • SCHEMBL196521
    • J-503702
    • EINECS 250-415-8
    • 2,4-Hexanedione, 1,1,1-trifluoro-5-methyl-
    • DTXSID2067585
    • AKOS004115292
    • STK351795
    • DB-047944
    • XH1526
    • DTXCID7038284
    • 1,1,1-Trifluoro-5-methylhexane-2,4-dione
    • MDL： MFCD00045106
    • Inchi： 1S/C7H9F3O2/c1-4(2)5(11)3-6(12)7(8,9)10/h4H,3H2,1-2H3
    • InChI Key： LOTZGJDCTDDVCS-UHFFFAOYSA-N
    • SMILES： FC(C(CC(C(C)C)=O)=O)(F)F

Computed Properties

  • Exact Mass: 182.05500
  • Monoisotopic Mass: 182.055464
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2171 (estimate)
  • Melting Point: Not available
  • Boiling Point: 61 °C (48 mmHg)
  • Flash Point: 33 °C
  • Refractive Index: 1.4005-1.4025
  • PSA: 34.14000
  • LogP: 1.73300
  • Solubility: Not available
  • Vapor Pressure: Not available

1,1,1-Trifluoro-5-methylhexane-2,4-dione Security Information

1,1,1-Trifluoro-5-methylhexane-2,4-dione Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1,1,1-Trifluoro-5-methylhexane-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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2,4-Hexanedione, 1,1,1-trifluoro-5-methyl-
 30984-28-2 95%
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eNovation Chemicals LLC
Y1254605-25g
2,4-Hexanedione, 1,1,1-trifluoro-5-methyl-
 30984-28-2 95%
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TRC
T895808-50mg
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TRC
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1,1,1-Trifluoro-5-methylhexane-2,4-dione Production Method

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